Cas no 1174456-84-8 ((2S)-2-Amino-3-(oxan-2-yl)propanoic acid)

• Product Name: (2S)-2-Amino-3-(oxan-2-yl)propanoic acid
• CAS No: 1174456-84-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5706556
• PubChem ID: 106702646
• Update Time: 2024-03-01

(2S)-2-Amino-3-(oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1174456-84-8
• (2S)-2-Amino-3-(oxan-2-yl)propanoicacid
• (2S)-2-Amino-3-(oxan-2-yl)propanoic acid
• EN300-1300376
• 2H-Pyran-2-propanoic acid, α-aminotetrahydro-, (αS)-

• Inchi： 1S/C8H15NO3/c9-7(8(10)11)5-6-3-1-2-4-12-6/h6-7H,1-5,9H2,(H,10,11)/t6?,7-/m0/s1
• InChI Key： XHRQGKXGXSRDQV-MLWJPKLSSA-N
• SMILES： O1CCCCC1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±22.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives